Cas no 1260654-37-2 (3-broMo-5-(piperidin-3-yl)pyridine)

• Product Name: 3-broMo-5-(piperidin-3-yl)pyridine
• CAS No: 1260654-37-2
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 5168014
• PubChem ID: 76847988
• Update Time: 2025-10-29

3-broMo-5-(piperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(piperidin-3-yl)pyridine
• 3-bromo-5-piperidin-3-ylpyridine
• Pyridine, 3-bromo-5-(3-piperidinyl)-
• EN300-1912261
• WLZ3043
• 1260654-37-2
• 3-broMo-5-(piperidin-3-yl)pyridine

• Inchi： 1S/C10H13BrN2/c11-10-4-9(6-13-7-10)8-2-1-3-12-5-8/h4,6-8,12H,1-3,5H2
• InChI Key： ZSWMVYCQDGVDMY-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1CNCCC1

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-broMo-5-(piperidin-3-yl)pyridine

Introduction to 3-bromo-5-(piperidin-3-yl)pyridine (CAS No. 1260654-37-2) and Its Emerging Applications in Chemical Biology

3-bromo-5-(piperidin-3-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1260654-37-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential pharmacological applications. This compound belongs to the class of brominated pyridines, which are widely recognized for their role as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and piperidine substituents in its molecular structure endows it with unique reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The bromo substituent at the 3-position of the pyridine ring enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are crucial for constructing more complex derivatives. This property has been exploited in various synthetic protocols to introduce diverse functional groups, thereby expanding the chemical space for drug discovery. Additionally, the piperidin-3-yl moiety contributes to the compound's solubility and bioavailability, which are critical factors in evaluating its suitability for biological assays. The piperidine ring is a common pharmacophore found in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, 3-bromo-5-(piperidin-3-yl)pyridine has been extensively studied for its potential role in developing novel therapeutic agents. One of the most promising areas of research involves its application in targeting kinases, a family of enzymes that play a pivotal role in cell signaling pathways associated with various diseases, including cancer. The brominated pyridine core serves as an excellent scaffold for designing kinase inhibitors due to its ability to mimic ATP binding pockets. Several preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, suggesting their therapeutic potential.

Moreover, the piperidin-3-yl group has been shown to enhance the metabolic stability and oral bioavailability of drug candidates. This feature is particularly important in pharmaceutical development, where compounds must withstand enzymatic degradation in the body while maintaining sufficient concentrations at their target sites. The structural flexibility provided by the piperidine moiety allows for fine-tuning of physicochemical properties such as solubility and permeability, which are essential for optimizing drug delivery systems.

Recent advances in computational chemistry have further accelerated the exploration of 3-bromo-5-(piperidin-3-yl)pyridine derivatives. Molecular docking simulations have been employed to predict binding affinities and interactions between this compound and biological targets. These computational approaches have revealed that modifications at the 5-position and 3-position can significantly alter its binding properties, providing valuable insights for rational drug design. Such studies have guided the synthesis of novel analogs with enhanced potency and selectivity.

The compound's utility extends beyond kinase inhibition; it has also been investigated as a precursor in the synthesis of other bioactive molecules. For instance, it serves as a building block for designing small-molecule probes that can modulate protein-protein interactions relevant to neurological disorders. The ability to functionalize both bromine and nitrogen atoms allows chemists to introduce diverse substituents, enabling the creation of libraries of compounds for high-throughput screening.

In conclusion, 3-bromo-5-(piperidin-3-yl)pyridine (CAS No. 1260654-37-2) represents a significant advancement in chemical biology research due to its structural versatility and potential therapeutic applications. Its role as a key intermediate in drug discovery underscores its importance in modern medicinal chemistry. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to remain at the forefront of innovation in pharmaceutical development.